Cas no 117451-93-1 (1-ethenyl-4-nitro-1H-pyrazole)

• Product Name: 1-ethenyl-4-nitro-1H-pyrazole
• CAS No: 117451-93-1
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• MDL: MFCD02823968
• CID: 1206701
• PubChem ID: 23279527
• Update Time: 2025-04-20

1-ethenyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-ethenyl-4-nitro-
• 1-ethenyl-4-nitropyrazole
• 1-ethenyl-4-nitro-1H-pyrazole
• DB-123546
• SCHEMBL16974758
• 117451-93-1
• 4-nitro-1-vinyl-1H-pyrazole
• EN300-22127273
• DTXSID90632470
• Z2831442348

• MDL： MFCD02823968
• Inchi： 1S/C5H5N3O2/c1-2-7-4-5(3-6-7)8(9)10/h2-4H,1H2
• InChI Key： JGGBJLCPFMBNDY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C=C)C=1)=O

Computed Properties

• Exact Mass: 139.038176411g/mol
• Monoisotopic Mass: 139.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds